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Compound of Interest

Compound Name: 11,15-Dimethylnonacosane

Cat. No.: B15441737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 11,15-Dimethylnonacosane. As a long-chain alkane, this compound is characterized by low

reactivity and volatility under standard laboratory conditions. However, adherence to proper

safety protocols is essential to ensure a safe laboratory environment.

Physicochemical and Hazard Profile
While a specific Safety Data Sheet (SDS) for 11,15-Dimethylnonacosane is not readily

available, its properties can be inferred from its chemical class. As a C31 branched-chain

alkane, it is a waxy solid at room temperature with a high molecular weight (similar to C31H64

with a molecular weight of 436.8 g/mol )[1]. It is non-polar and insoluble in water.

Hazard Summary:

Flammability: Long-chain alkanes are generally considered to have low flammability at

ambient temperatures. However, they can become flammable if heated to high temperatures,

and appropriate precautions should be taken when working with them near ignition sources.

Health Hazards: Expected to have low acute toxicity. Due to its low volatility, inhalation

exposure is minimal at room temperature. Direct skin or eye contact may cause mild

irritation. Ingestion of large quantities is not anticipated in a laboratory setting but could

cause gastrointestinal upset.
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Environmental Hazards: Many hydrocarbons are toxic to aquatic life.[2] Therefore, 11,15-
Dimethylnonacosane should not be released into the environment and must be disposed of

as chemical waste.[2]

Personal Protective Equipment (PPE)
A thorough risk assessment should always be conducted before handling any chemical.[3] The

following table summarizes the recommended PPE for handling 11,15-Dimethylnonacosane
under standard laboratory conditions.

Body Part
PPE
Recommendation

Material/Specificati
on

Rationale

Hands
Chemical-resistant

gloves

Nitrile gloves are a

suitable choice for

protection against oils

and petroleum

products.[4] For

prolonged contact,

consider thicker

gauge gloves.

Prevents skin contact

and potential mild

irritation.

Eyes

Safety glasses with

side shields or safety

goggles

ANSI Z87.1 certified

Protects eyes from

potential splashes or

airborne particles.

Body Laboratory coat

Standard cotton or

flame-retardant

material

Protects clothing and

skin from spills.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure the work area is clean and free of clutter.

Verify that a chemical spill kit is readily accessible.
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Confirm the location and functionality of the nearest safety shower and eyewash station.

Don the appropriate PPE as outlined in the table above.

Handling:

Handle 11,15-Dimethylnonacosane in a well-ventilated area. A fume hood is not strictly

necessary at room temperature due to low volatility but is recommended if heating the

substance.

Use a spatula or other appropriate tool to transfer the solid material.

Avoid creating dust.

If heating the substance, use a controlled heating source such as a heating mantle or hot

plate and monitor the temperature closely. Keep away from open flames.[2]

In Case of a Spill:

Alert personnel in the immediate area.

For a small spill of solid material, sweep it up carefully to avoid creating dust and place it

in a designated waste container.

For a larger spill or a spill of molten material, use an absorbent material from the chemical

spill kit to contain and clean up the spill.

Ventilate the area if necessary.

Disposal Plan
Waste Collection: All waste containing 11,15-Dimethylnonacosane, including contaminated

gloves, absorbent materials, and empty containers, must be collected in a clearly labeled,

sealed waste container.

Waste Segregation: Do not mix this waste with other waste streams unless explicitly

permitted by your institution's hazardous waste management guidelines.
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Disposal Route: Dispose of the chemical waste through your institution's designated

hazardous waste disposal program. Do not pour down the sink or dispose of in regular trash.

[2]

Experimental Workflow for Handling 11,15-
Dimethylnonacosane
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Workflow for Handling 11,15-Dimethylnonacosane

Preparation

Handling

Cleanup & Disposal

Prepare Work Area

Don Appropriate PPE

Ensure Safety Measures

Handle in Ventilated Area

Begin Experiment

Heat (if necessary) with Caution

Optional Step

Manage Spills Promptly

If Spill Occurs

Dispose of Waste Correctly

After ExperimentIf Spill Occurs

After Experiment

After Cleanup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15441737?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15441737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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